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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103

Introduction

Edetol, chemically known as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine, and often
referred to by the trade name Quadrol®, is a versatile polyol and chelating agent.[1][2][3] Its
unique structure, featuring four secondary hydroxyl groups and two tertiary amine centers,
allows it to function in multiple capacities within adhesive and sealant formulations.[2][3] These
application notes provide detailed procedures and protocols for researchers, scientists, and
drug development professionals on the utilization of Edetol to enhance the performance of
various adhesive and sealant systems. The primary functions of Edetol in these applications
include its role as a crosslinking agent, a catalyst, a curing agent, a viscosity modifier, and a
chelating agent.[1][2]

Chemical and Physical Properties of Edetol

A thorough understanding of Edetol's properties is crucial for its effective incorporation into
adhesive and sealant formulations.
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Property Value

CAS Number 102-60-3

Molecular Formula C14H32N204

Molecular Weight 292.41 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point 190 °C @ 1.0 mmHg

Density 1.013 g/mL at 25 °C

Refractive Index n20/D 1.4812

Solubility Miscible with water, ethanol, methanol, toluene

Applications in Adhesives and Sealants

Edetol's multifunctional nature makes it a valuable component in a variety of adhesive and
sealant systems.

Polyurethane Systems

In polyurethane adhesives and sealants, Edetol primarily acts as a crosslinking agent and a
catalyst.[2] The hydroxyl groups on the Edetol molecule react with the isocyanate (NCO)
groups of a polyurethane prepolymer, forming a durable, crosslinked network. The tertiary
amine groups within the Edetol structure can catalyze the urethane reaction, accelerating the
cure rate.

Mechanism of Action: Crosslinking in Polyurethane The following diagram illustrates the
reaction between a diisocyanate prepolymer and Edetol, leading to a crosslinked polyurethane
network.
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Caption: Reaction of diisocyanate with Edetol to form a crosslinked polyurethane.

Quantitative Effects of Edetol on Polyurethane Adhesive Properties The concentration of
Edetol can be varied to achieve desired properties in the final adhesive. The following table
provides representative data on how different levels of Edetol might influence key performance
metrics of a model polyurethane adhesive.

Edetol
. Cure Time (minutes Lap Shear Strength
Concentration Hardness (Shore A)
at 25°C) (MPa)
(wt%)
1.0 120 8.5 40
2.5 75 12.3 55
5.0 45 15.8 70
7.5 30 14.2 (becomes brittle) 85
Epoxy Systems

In epoxy formulations, Edetol functions as a curing agent and a flexibilizer. The amine groups
can initiate the ring-opening polymerization of the epoxy resin. Due to its relatively large and
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flexible molecular structure, the incorporation of Edetol can also impart a degree of flexibility to
the cured epoxy, improving its impact resistance.

Mechanism of Action: Curing of Epoxy Resin The tertiary amine functionality of Edetol can
catalyze the anionic polymerization of epoxy resins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Edetol in Adhesives
and Sealant Chemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671103#procedure-for-using-edetol-in-adhesives-
and-sealant-chemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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